Cas no 115154-50-2 (2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)-)

2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)- structure
115154-50-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)-
CAS No:115154-50-2
MF:C4H5N3O3
MW:143.100800275803
CID:130651
Update Time:2024-01-24

2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-(hydroxyamino)-
    • 2,4(1H,3H)-Pyrimidinedione, 5-(hydroxyamino)- (9CI)
    • 2,4(1H,3H)-Pyrimidinedione, 5-(hydroxyamino)-
    • Inchi: 1S/C4H5N3O3/c8-3-2(7-10)1-5-4(9)6-3/h1,7,10H,(H2,5,6,8,9)
    • InChI Key: CEBGJTLQDIOCOR-UHFFFAOYSA-N
    • SMILES: C1(=O)NC=C(NO)C(=O)N1

Computed Properties

  • Exact Mass: 141.01749
  • Monoisotopic Mass: 143.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.7
  • Topological Polar Surface Area: 90.5A^2

Experimental Properties

  • PSA: 92.18
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